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Compound of Interest

Compound Name: TA-270

Cat. No.: B15574754

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of TA-270, a novel quinolinone derivative and a potent 5-
lipoxygenase inhibitor used in asthma research. Given the absence of a specific Safety Data
Sheet (SDS) for TA-270, the following guidance is based on the safety profile of Zileuton, a
structurally related 5-lipoxygenase inhibitor, and general best practices for handling potent,
novel research compounds.

Immediate Safety and Hazard Information

As a novel compound, TA-270 should be handled with the assumption of potential hazards.
Based on data for the analogous compound Zileuton, researchers should be aware of the
following potential risks:

Acute Toxicity: Harmful if swallowed.

Eye Irritation: Causes serious eye irritation.

Skin Irritation: May cause skin irritation.

Respiratory Irritation: May be irritating to the mucous membranes and upper respiratory tract.
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; IH | Classification ( | on Zil |

Hazard Class Category Hazard Statement

Acute toxicity, Oral 4 H302: Harmful if swallowed.
Serious eye damage/eye oA H319: Causes serious eye
irritation irritation.

Personal Protective Equipment (PPE)

A comprehensive set of personal protective equipment is mandatory when handling TA-270 to
minimize exposure and ensure personal safety.
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Protection Type Specific Equipment Standard

Safety glasses with side-

shields or chemical safety
OSHA 29 CFR 1910.133 or EN

Eye and Face goggles. A face shield should 166

be worn if there is a risk of

splashing.

Chemical-resistant gloves
(e.g., nitrile, neoprene). Gloves

Hand should be inspected before EN 374
use and disposed of as

contaminated waste.

A laboratory coat with long
sleeves. For larger quantities

Body or where significant contact is
possible, impervious clothing

should be considered.

All handling of TA-270 powder

should be conducted in a well-

ventilated area, preferably

within a chemical fume hood. If OSHA 29 CFR 1910.134 or EN
exposure limits may be 149

exceeded, a NIOSH/MSHA or

EN 149 approved respirator

Respiratory

should be used.

Operational Plan: Step-by-Step Handling
Procedures

Adherence to a strict operational workflow is critical to ensure safety during the handling of TA-
270.

Experimental Workflow for Handling TA-270
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Experimental Workflow for Handling TA-270
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Caption: A step-by-step workflow for the safe handling of TA-270 in a laboratory setting.
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Disposal Plan: Step-by-Step Procedures

The disposal of TA-270 and any associated contaminated materials must be treated as
hazardous waste. Never dispose of this compound down the drain or in regular trash.[2]

Disposal Workflow for TA-270 Waste
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Disposal Workflow for TA-270 Waste
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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